Cas no 324065-49-8 (6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 324065-49-8
• MF: C₁₇H₁₁Br₂NO₄
• MW: 453.081543207169
• CID: 5778954
• PubChem ID: 1040953
• Update Time: 2025-05-23

6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_656189
• 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide
• SR-01000418173
• SR-01000418173-1
• Oprea1_163608
• AKOS000597236
• AG-205/36594017
• F0777-0116
• 6,8-dibromo-N-(4-methoxyphenyl)-2-oxochromene-3-carboxamide
• STK709418
• 324065-49-8
• 2H-1-Benzopyran-3-carboxamide, 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-

• Inchi： 1S/C17H11Br2NO4/c1-23-12-4-2-11(3-5-12)20-16(21)13-7-9-6-10(18)8-14(19)15(9)24-17(13)22/h2-8H,1H3,(H,20,21)
• InChI Key： BXUFGYZRGJZIQR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=C(C(=O)OC=21)C(NC1C=CC(=CC=1)OC)=O)Br

Computed Properties

• Exact Mass: 452.90343g/mol
• Monoisotopic Mass: 450.90548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide

6,8-Dibromo-N-(4-Methoxyphenyl)-2-Oxo-2H-Chromene-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 324065-49-8, known as 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocycles with a benzopyran structure. The presence of bromine atoms at positions 6 and 8, along with a methoxyphenyl group attached to the nitrogen atom, confers unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide as a promising candidate for drug development. Its structure allows for multiple modes of interaction with biological targets, making it a versatile compound for exploring therapeutic applications. Researchers have particularly focused on its anti-inflammatory and anti-tumor activities, which have shown significant promise in preclinical models.

The synthesis of 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of bromine atoms at specific positions is achieved through electrophilic substitution reactions, while the methoxyphenyl group is introduced via nucleophilic aromatic substitution. These steps require precise control over reaction conditions to ensure high yields and purity.

One of the most exciting developments in the study of this compound is its ability to modulate cellular signaling pathways associated with chronic inflammatory diseases. For instance, recent research has demonstrated that 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. This finding has opened new avenues for its potential use in treating conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown remarkable efficacy in preclinical models of cancer. Studies have revealed that 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide can induce apoptosis in cancer cells by targeting specific oncogenic pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in the treatment of brain tumors.

The structural features of 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide also make it an attractive candidate for further chemical modification. Researchers are actively exploring analogs of this compound to enhance its pharmacokinetic properties and reduce potential side effects. These efforts are expected to yield a new generation of compounds with improved therapeutic profiles.

From an environmental perspective, the synthesis and application of 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide have been carefully evaluated to ensure minimal ecological impact. The use of sustainable reagents and energy-efficient reaction conditions has been prioritized in its production process.

In conclusion, 6,8-dibromo-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its diverse biological activities, positions it as a leading candidate for future drug development efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make a significant impact on the field of medicine.